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Compound of Interest

Compound Name: SRI-011381 hydrochloride

Cat. No.: B1574299

Get Quote

Executive Summary: Immediate Action Card
Stop. If you are holding a vial of SRI-011381 Hydrochloride and need to dispose of it

immediately, follow this decision matrix. Do not guess.
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State of Matter Concentration Disposal Stream Action

Solid (Powder) 100% (Pure)
Hazardous Chemical

Waste (Solid)

Seal in original vial.

Place in a secondary

clear bag. Label

"Toxic Solid." DO NOT

TRASH.

Stock Solution
>1 mM

(DMSO/Ethanol)

Hazardous Organic

Waste

Pour into "Non-

Halogenated Organic"

waste carboy. Rinse

vial with DMSO; add

rinse to carboy.

Aqueous Media <10 µM (Cell Media) Bio-Chemical Waste

DO NOT SEWER.

Collect in designated

liquid waste container

for incineration.

Contaminated Debris Trace (Tips/Tubes)
Hazardous Solid

Waste

Place in designated

hazardous waste bin

(yellow/red bag

depending on facility).

Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand why it is dangerous. SRI-011381
Hydrochloride is not an inert salt; it is a potent biological modulator.

Compound Identity: SRI-011381 Hydrochloride[1][2][3][4][5]

CAS Number: 2070014-88-7 (HCl salt) / 1629138-41-5 (Free base)

Mechanism:TGF-β Signaling Agonist. Unlike inhibitors, this compound activates the

Transforming Growth Factor-beta pathway, specifically upregulating Smad2/3

phosphorylation [1].[1]

Biological Risk: Because TGF-β signaling governs fibrosis, cell proliferation, and apoptosis,

accidental environmental release can have devastating effects on aquatic life and local
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ecosystems, potentially triggering uncontrolled tissue growth or developmental abnormalities

in non-target organisms.

Critical Safety Note: Treat this compound as a Reproductive Toxin and Specific Target Organ

Toxicant. Standard research grade compounds often lack full toxicological screening; therefore,

the "Universal Precaution" principle applies.

The "Why": Environmental Impact Mechanism
The following diagram illustrates the biological cascade triggered by SRI-011381.

Understanding this pathway reinforces why sewer disposal is strictly prohibited.
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Figure 1: Mechanism of Action. SRI-011381 activates the TGF-β pathway.[1][2][3][4][5][6][7][8]

[9] Release into water systems can trigger off-target fibrotic responses in aquatic organisms.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Powder)
Scenario: Expired vial or accidental spill of powder.

Containment: Do not empty the vial. Keep the substance in its original glass container.

Secondary Sealing: Place the vial into a clear, sealable Ziploc bag or a 50mL conical tube to

prevent breakage during transport.

Labeling: Apply a hazardous waste tag.

Constituents: "SRI-011381 Hydrochloride"[1][2][3][4][5]

Hazards: Check "Toxic" and "Irritant".
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Disposal: Deposit into the Solid Chemical Waste Drum intended for high-temperature

incineration.

Prohibited: Do not place in "Glass Disposal" boxes (broken glass bins) unless the

compound has been fully washed out.

Protocol B: Liquid Stock Solutions (DMSO/Ethanol)
Scenario: Discarding a 10mM stock solution dissolved in DMSO.

Assessment: Verify the solvent.[6] SRI-011381 is typically dissolved in DMSO or Ethanol.[6]

These are Non-Halogenated Organic Solvents.

Segregation:

If solvent is DMSO/Ethanol: Pour into Non-Halogenated waste stream.

If solvent contains Chloroform/DCM: Pour into Halogenated waste stream.

Rinse: Add ~1mL of pure DMSO to the empty vial, vortex for 10 seconds, and pour the rinse

into the waste container. Repeat once.

Vial Disposal: The triple-rinsed vial can now be uncapped and placed in the glass disposal

bin (or sharps container).

Protocol C: Aqueous Experimental Waste (Cell Media)
Scenario: Media containing 10µM SRI-011381 after cell treatment.

Regulatory Alert: The EPA "Sewer Ban" (40 CFR Part 266 Subpart P) prohibits flushing

hazardous pharmaceuticals [2]. While this is a research chemical, the biological potency

mandates adherence to this standard.

Collection: Do not aspirate media into a bleach trap connected to the sink. Instead, aspirate

into a dedicated Liquid Hazardous Waste flask.

Deactivation (Optional but Recommended): If your facility requires stabilization, add 10%

bleach (sodium hypochlorite) to the waste flask to degrade biological material, but this does

not chemically neutralize the small molecule.
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Final Stream: The contents of this flask must be transferred to the Aqueous Chemical Waste

drum for off-site incineration.

Logistics: Waste Stream Decision Tree
Use this workflow to determine the physical path of the waste within your facility.
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Figure 2: Operational decision tree for segregating SRI-011381 waste streams.

Emergency Contingencies
Spill Response (Powder > 10mg)

Evacuate: Clear the immediate area of personnel.
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PPE: Don double nitrile gloves, a lab coat, and safety goggles. If powder is aerosolized, use

an N95 or P100 respirator.

Containment: Cover the spill with a damp paper towel (soaked in water or ethanol) to prevent

dust generation.

Cleanup: Wipe up the material. Clean the surface with 70% Ethanol followed by a soap

solution.

Disposal: Place all cleanup materials (towels, gloves) into a Hazardous Waste Bag.

Accidental Exposure
Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (it enhances

skin absorption).

Eye Contact: Flush with water for 15 minutes. Seek medical attention.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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